Cas no 79525-06-7 (5-(3,4-dimethylbenzyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 5-(3,4-dimethylbenzyl)-1,3-thiazolidine-2,4-dione
• CAS No: 79525-06-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1797375
• PubChem ID: 3061688
• Update Time: 2025-04-21

5-(3,4-dimethylbenzyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethylbenzyl)-1,3-thiazolidine-2,4-dione
• 5-[(3,4-dimethylphenyl)methyl]-1,3-thiazolidine-2,4-dione
• BRN 5527331
• 2,4-Thiazolidinedione, 5-((3,4-dimethylphenyl)methyl)-
• 5-((3,4-Dimethylphenyl)methyl)-2,4-thiazolidinedione
• DTXSID501000571
• SCHEMBL8913287
• 5-[(3,4-Dimethylphenyl)methyl]-4-hydroxy-1,3-thiazol-2(5H)-one
• 79525-06-7

• Inchi： 1S/C12H13NO2S/c1-7-3-4-9(5-8(7)2)6-10-11(14)13-12(15)16-10/h3-5,10H,6H2,1-2H3,(H,13,14,15)
• InChI Key： UXSIJHUFZMJLSP-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(C)=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.5Ų